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Abstract
Triphenylmethanethiol, also known as trityl mercaptan, is a sterically hindered organosulfur

compound with significant applications in organic synthesis, particularly as a protecting group

for thiols. This technical guide provides a comprehensive overview of its chemical structure,

formula, physicochemical properties, and detailed experimental protocols for its synthesis and

characterization. Spectroscopic data, including Nuclear Magnetic Resonance (NMR) and

Infrared (IR) spectroscopy, are presented and analyzed. Furthermore, key reactions of

triphenylmethanethiol are discussed, highlighting its utility in synthetic chemistry.

Chemical Structure and Formula
Triphenylmethanethiol is characterized by a central carbon atom bonded to three phenyl rings

and a sulfhydryl (-SH) group. The bulky triphenylmethyl (trityl) group confers unique steric and

electronic properties to the molecule.

Chemical Formula: C₁₉H₁₆S[1]

Structure:

Caption: Chemical structure of triphenylmethanethiol.
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Molecular Weight: 276.40 g/mol [2][3][4]

Nomenclature:

IUPAC Name: Triphenylmethanethiol[1]

Common Names: Trityl mercaptan, Triphenylmethyl mercaptan, Tritylthiol[3]

CAS Number: 3695-77-0[3]

Physicochemical Properties
The physical and chemical properties of triphenylmethanethiol are summarized in the table

below.

Property Value Reference(s)

Appearance
White to faint beige or cream

crystalline powder
[5]

Melting Point 103–107 °C [1][4]

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol

and ether.

[5]

pKa 8.87 ± 0.10 (Predicted) [5]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of

triphenylmethanethiol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Solvent: CDCl₃): The proton NMR spectrum of triphenylmethanethiol is expected to

show signals for the aromatic protons of the three phenyl rings and a signal for the thiol proton.

The aromatic protons typically appear as a complex multiplet in the range of δ 7.2-7.5 ppm.
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The thiol proton (SH) signal is a singlet and its chemical shift can vary depending on

concentration and solvent, but is typically found around δ 2.0-3.0 ppm.

¹³C NMR (Solvent: Chloroform-d): The carbon NMR spectrum provides information about the

carbon framework of the molecule.

Chemical Shift (ppm) Assignment

~145 Quaternary carbons of the phenyl rings

~130 ortho-Carbons of the phenyl rings

~128 meta-Carbons of the phenyl rings

~127 para-Carbons of the phenyl rings

~65 Central quaternary carbon (C-S)

Note: Exact chemical shifts can vary slightly

based on experimental conditions.[6]

Infrared (IR) Spectroscopy
The IR spectrum of triphenylmethanethiol displays characteristic absorption bands

corresponding to its functional groups.

Wavenumber (cm⁻¹) Assignment

~3050 Aromatic C-H stretch

~2570 S-H stretch (thiol)

~1595, 1490, 1445 Aromatic C=C ring stretch

~700-800 C-H out-of-plane bending

Data obtained from the NIST/EPA Gas-Phase

Infrared Database.[7]

Mass Spectrometry
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Electron ionization mass spectrometry (EI-MS) of triphenylmethanethiol would show a

molecular ion peak (M⁺) at m/z 276. The most prominent peak in the mass spectrum is often

the triphenylmethyl (trityl) cation at m/z 243, formed by the loss of the SH radical. Further

fragmentation of the trityl cation can lead to peaks corresponding to the loss of phenyl groups.

Experimental Protocols
Synthesis of Triphenylmethanethiol
Triphenylmethanethiol can be synthesized via a nucleophilic substitution reaction using

triphenylmethyl chloride (trityl chloride) and a source of hydrosulfide.

Reaction Scheme: (C₆H₅)₃CCl + NaSH → (C₆H₅)₃CSH + NaCl

Start Triphenylmethyl Chloride
+ Sodium Hydrosulfide Reaction in Ethanol/Water Acidic Workup

(e.g., dilute HCl)
Extraction with

Organic Solvent Drying over Na₂SO₄ Recrystallization Triphenylmethanethiol

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of triphenylmethanethiol.

Detailed Protocol:

Dissolution of Reactant: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve triphenylmethyl chloride in a suitable solvent such as ethanol.

Addition of Nucleophile: Prepare a solution of sodium hydrosulfide (NaSH) in a mixture of

ethanol and water. Add this solution dropwise to the stirred solution of triphenylmethyl

chloride at room temperature.

Reaction: After the addition is complete, heat the reaction mixture to reflux for a specified

period (e.g., 2-3 hours) to ensure the completion of the reaction. Monitor the reaction

progress using thin-layer chromatography (TLC).

Work-up: After cooling the reaction mixture to room temperature, pour it into a beaker

containing ice-water. Acidify the mixture with a dilute acid (e.g., 1 M HCl) to protonate the

thiolate and precipitate the crude product.
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Isolation: Collect the precipitated solid by vacuum filtration and wash it with cold water to

remove any inorganic salts.

Purification: Recrystallize the crude product from a suitable solvent system, such as ethanol

or a mixture of ethanol and water, to obtain pure triphenylmethanethiol.

Characterization: Confirm the identity and purity of the product using melting point

determination and spectroscopic methods (NMR, IR).

Key Reactions of Triphenylmethanethiol
The thiol group in triphenylmethanethiol can undergo various reactions, making it a versatile

intermediate in organic synthesis.

Reactions

Triphenylmethanethiol
((C₆H₅)₃CSH)

Triphenylmethanesulfenyl Chloride
((C₆H₅)₃CSCl)

+ SO₂Cl₂

S-Nitrosotriphenylmethanethiol
((C₆H₅)₃CSNO)

+ HNO₂

Triphenylmethanesulfenamide
((C₆H₅)₃CSNH₂)

+ NH₃

Click to download full resolution via product page

Caption: Key reactions of triphenylmethanethiol.

Experimental Protocol for the Synthesis of Triphenylmethanesulfenyl Chloride:

Reaction Setup: In a fume hood, dissolve triphenylmethanethiol in a dry, inert solvent such

as dichloromethane in a flask equipped with a dropping funnel and a nitrogen inlet.
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Addition of Reagent: Cool the solution in an ice bath and add sulfuryl chloride (SO₂Cl₂)

dropwise with stirring.

Reaction Monitoring: Allow the reaction to proceed at low temperature until completion,

which can be monitored by the disappearance of the starting material on TLC.

Work-up and Isolation: Carefully quench the reaction with a suitable reagent. The product,

triphenylmethanesulfenyl chloride, is often used in situ for further reactions due to its

reactivity.[1]

Applications in Drug Development and Research
The primary application of triphenylmethanethiol in research and drug development is its use

as a protecting group for the thiol functionality, particularly in peptide synthesis. The bulky trityl

group effectively masks the nucleophilic and easily oxidizable thiol group of cysteine residues

during peptide chain elongation. The trityl group can be readily removed under acidic

conditions to regenerate the free thiol.

Conclusion
Triphenylmethanethiol is a valuable reagent in organic chemistry with a well-defined chemical

structure and a range of useful properties. The synthetic protocols provided in this guide offer a

practical approach to its preparation and derivatization. A thorough understanding of its

spectroscopic characteristics is essential for its unambiguous identification. Its role as a thiol-

protecting group continues to be significant in the synthesis of complex molecules, including

peptides and other pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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